Cas no 1548421-93-7 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(1H-pyrazol-4-yl)- )

• Product Name: 1,3,5-Triazin-2(1H)-one, 6-amino-4-(1H-pyrazol-4-yl)-
• CAS No: 1548421-93-7
• MF: C₆H₆N₆O
• MW: 178.151439189911
• CID: 5262726
• Update Time: 2025-05-30

1,3,5-Triazin-2(1H)-one, 6-amino-4-(1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(1H-pyrazol-4-yl)-1,3,5-triazin-2(1H)-one (ACI)
• 1,3,5-Triazin-2(1H)-one, 6-amino-4-(1H-pyrazol-4-yl)-

• Inchi： 1S/C6H6N6O/c7-5-10-4(11-6(13)12-5)3-1-8-9-2-3/h1-2H,(H,8,9)(H3,7,10,11,12,13)
• InChI Key： VLJLNOTVDVSORD-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2=CNN=C2)NC(N)=N1

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(1H-pyrazol-4-yl)-

Chemical Compound CAS No. 1548421-93-7: 1,3,5-Triazin-2(1H)-one, 6-amino-4-(1H-pyrazol-4-yl)

The chemical compound with CAS No. 1548421-93-7, commonly referred to as 6-amino-4-(1H-pyrazol-4-yl)-1,3,5-triazin-2(1H)-one, is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazines, which are widely studied due to their unique electronic properties and structural versatility. The molecule incorporates a triazine ring system fused with an imidazopyrazole moiety, making it a valuable substrate for further functionalization and application in drug discovery and material synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-amino-4-(1H-pyrazol-4-yl)-1,3,5-triazin-2(1H)-one through multi-component reactions and catalytic processes. Researchers have demonstrated that this compound can serve as a building block for constructing bioactive molecules with potential applications in the pharmaceutical industry. For instance, its ability to act as a scaffold for incorporating diverse functional groups has been exploited in the development of novel anti-inflammatory and anticancer agents.

One of the most intriguing aspects of this compound is its electronic structure. The triazine ring system provides a conjugated framework that facilitates electron delocalization, enhancing the compound's stability and reactivity. Additionally, the presence of the pyrazole ring introduces unique electronic properties that can be exploited in optoelectronic materials. Recent studies have explored the use of 6-amino-4-(1H-pyrazol-4-yl)-1,3,5-triazin-2(1H)-one in the synthesis of organic semiconductors for applications in flexible electronics and photovoltaic devices.

In terms of biological activity, 6-amino derivatives of triazines have been shown to exhibit promising results in preliminary assays targeting various enzymes and receptors. For example, recent research has highlighted its potential as an inhibitor of kinases involved in cancer cell proliferation. The amino group at position 6 of the triazine ring plays a critical role in mediating interactions with biological targets, making it a focal point for further modification and optimization.

From a synthetic perspective, the preparation of 6-amino derivatives often involves nucleophilic aromatic substitution or condensation reactions. These methods allow for precise control over the substitution pattern on the triazine ring, enabling the introduction of additional functional groups tailored to specific applications. Furthermore, advancements in asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which could be valuable in chiral recognition studies.

Another area where CAS No. 1548421-93-7 has garnered attention is in material science. The compound's ability to form stable coordination complexes with metal ions has been leveraged in the development of metallopolymers and hybrid materials with tailored mechanical and thermal properties. Such materials hold promise for use in high-performance composites and advanced coatings.

In conclusion, 6-amino derivatives like CAS No. 1548421-93_7 represent a class of compounds with immense potential across multiple disciplines. Their unique chemical structure and versatile reactivity make them invaluable tools for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.